molecular formula C7H9ClN2 B8304734 (5-Chloro-6-methylpyridin-2-YL)methanamine

(5-Chloro-6-methylpyridin-2-YL)methanamine

Cat. No. B8304734
M. Wt: 156.61 g/mol
InChI Key: AEGYENISGFCBPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-Chloro-6-methylpyridin-2-YL)methanamine is a useful research compound. Its molecular formula is C7H9ClN2 and its molecular weight is 156.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality (5-Chloro-6-methylpyridin-2-YL)methanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-Chloro-6-methylpyridin-2-YL)methanamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C7H9ClN2

Molecular Weight

156.61 g/mol

IUPAC Name

(5-chloro-6-methylpyridin-2-yl)methanamine

InChI

InChI=1S/C7H9ClN2/c1-5-7(8)3-2-6(4-9)10-5/h2-3H,4,9H2,1H3

InChI Key

AEGYENISGFCBPX-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=N1)CN)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 5-chloro-6-methylpicolinonitrile (3) (200 mg, 1.31 mmol) in MeOH (10 mL) was added NaBH4 (150 mg, 3.94 mmol), CoCl2 (5 mg) at room temperature. After 30 min, the mixture was filtered and purified by reverse phase chromatography (X bridge Prep C18OBD, 40-60% MeOH in water with 10 mmol NH4HCO3 modifier) to afford the compound as an oil.
Quantity
200 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
150 mg
Type
reactant
Reaction Step Two
[Compound]
Name
CoCl2
Quantity
5 mg
Type
reactant
Reaction Step Two
[Compound]
Name
NH4HCO3
Quantity
10 mmol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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